Cas no 1199773-14-2 (Methyl 1-Isopropyl-1H-benzodimidazole-6-carboxylate)

• Product Name: Methyl 1-Isopropyl-1H-benzodimidazole-6-carboxylate
• CAS No: 1199773-14-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD13195711
• CID: 856995
• PubChem ID: 53216903
• Update Time: 2025-04-19

Methyl 1-Isopropyl-1H-benzodimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-isopropyl-1H-benzo[d]imidazole-6-carboxylate
• BS-20041
• ZXB77314
• CS-0080840
• 1H-Benzimidazole-6-carboxylic acid, 1-(1-methylethyl)-, methyl ester
• DTXSID50682032
• MFCD13195711
• 1199773-14-2
• Methyl 1-(propan-2-yl)-1H-benzimidazole-6-carboxylate
• methyl 3-propan-2-ylbenzimidazole-5-carboxylate
• AKOS015838396
• Methyl 1-Isopropyl-1H-benzodimidazole-6-carboxylate

• MDL： MFCD13195711
• Inchi： 1S/C12H14N2O2/c1-8(2)14-7-13-10-5-4-9(6-11(10)14)12(15)16-3/h4-8H,1-3H3
• InChI Key： WSQONGVHLXDVAQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N(C=N2)C(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 343.6±34.0 °C at 760 mmHg
• Flash Point: 161.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 1-Isopropyl-1H-benzodimidazole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)